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A Comparative Guide to Ticarcillin and
Cefotaxime in Plant Tissue Culture
For researchers, scientists, and professionals in drug development, selecting the appropriate

antibiotic to control bacterial contamination is a critical step in successful plant tissue culture.

Ticarcillin and cefotaxime are two of the most commonly used β-lactam antibiotics for

eliminating Agrobacterium tumefaciens following genetic transformation and for controlling

other bacterial contaminants. This guide provides an objective comparison of their

performance, supported by experimental data, to aid in making an informed decision for your

specific research needs.

Performance Overview: Ticarcillin vs. Cefotaxime
Both ticarcillin, often used in combination with clavulanic acid as Timentin, and cefotaxime are

effective in controlling bacterial growth in plant tissue culture.[1][2] However, their efficacy,

phytotoxicity, and impact on plant regeneration can vary significantly depending on the plant

species, the concentration used, and the specific experimental conditions.

Ticarcillin, a carboxypenicillin, is a broad-spectrum antibiotic effective against many Gram-

negative and some Gram-positive bacteria.[3] In plant tissue culture, it is frequently used as

part of the formulation Timentin, which includes the β-lactamase inhibitor clavulanic acid.[3]

This combination enhances its effectiveness against β-lactamase-producing bacteria.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1683155?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC4182649/
https://www.researchgate.net/post/Removing_agrobacterium_from_plant_tissue_culture_media2
https://www.yeasenbio.com/blogs/others/timentin-a-new-type-of-plant-tissue-culture-antibiotic-as-an-agrobacterium-inhibitor
https://www.yeasenbio.com/blogs/others/timentin-a-new-type-of-plant-tissue-culture-antibiotic-as-an-agrobacterium-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cefotaxime, a third-generation cephalosporin, also possesses a broad spectrum of activity

against Gram-negative bacteria and is noted for its stability and low toxicity to many plant

species.[4][5] It is widely used to eliminate Agrobacterium after co-cultivation and to prevent or

treat endogenous bacterial contamination.[6][7]

Quantitative Data Summary
The following tables summarize quantitative data from various studies, comparing the effects of

ticarcillin and cefotaxime on Agrobacterium suppression, plant regeneration, and callus growth.

Table 1: Efficacy in Agrobacterium tumefaciens Suppression
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Antibiotic
Concentration
(mg/L)

Plant Species Efficacy Reference

Ticarcillin (as

Timentin)
150 - 500 Various

Effective

suppression
[1][2]

Ticarcillin/Clavul

anate
150 Tomato

Very effective,

more so than

cefotaxime

[8]

Ticarcillin/Clavul

anate
300 Plum

Effective in

reducing

regenerated

shoots without

affecting

transformation

rate

[9]

Cefotaxime 250 - 500 Various
Effective

suppression
[1][10]

Cefotaxime 500 Apple

Effective in

eliminating

Agrobacterium

overgrowth

[11]

Cefotaxime 300 Bread Wheat

Less effective,

with up to 50%

colony formation

after two weeks

[12]

Cefotaxime &

Carbenicillin
300 each General

Works well in

combination
[2]

Ticarcillin,

Cefotaxime &

Carbenicillin

50 each Durum Wheat

Effective for

control of

Agrobacterium

[13]

Table 2: Effects on Plant Regeneration and Callus Growth
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Antibiotic
Concentration
(mg/L)

Plant Species Effect Reference

Ticarcillin (as

Timentin)
300 Cacao

Reduced

production of

somatic embryos

[1]

Ticarcillin/Clavul

anate
150 Tomato

Significantly

promotes callus

formation and

shoot

regeneration

[8]

Cefotaxime 400 - 500 Carrot

Stimulatory effect

on plant

production

[1]

Cefotaxime 150 Maize

Highest increase

in the number of

regenerated

plants

[14]

Cefotaxime 400 - 500 Banana

Maximum shoot

multiplication and

elongation

[6]

Cefotaxime 500 Sugarcane

Maximum

somatic

embryogenesis

and highest

frequency of

shoot

regeneration

[15]

Cefotaxime 100 - 200 Apple

Enhanced

regeneration rate

comparable to

control

[11]

Cefotaxime >200 Apple Gradually

reduced the

[11]
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frequency of

regeneration

Cefotaxime 200 Tomato
Reduced callus

regeneration
[16]

Cefotaxime with

Kanamycin
Various Tomato

Strong negative

effect on callus

growth and shoot

regeneration

[8]

Ticarcillin,

Cefotaxime &

Carbenicillin

50 each Durum Wheat

Higher relative

callus weight

gain and

percentage plant

regeneration

than individual

antibiotics at

higher

concentrations

[13]

Experimental Protocols
Below are generalized methodologies for the application of ticarcillin and cefotaxime in plant

tissue culture, primarily for the elimination of Agrobacterium following transformation.

Protocol 1: Agrobacterium Elimination from Explants
This protocol outlines the steps for removing Agrobacterium from plant tissues after co-

cultivation.

Co-cultivation of
Explants with Agrobacterium

Wash Explants with
Sterile Water or Liquid Medium

(optional antibiotic wash)

Post-incubation Blot Dry on
Sterile Filter Paper

Culture on Selection Medium
containing Ticarcillin or Cefotaxime

Subculture to Fresh Medium
(potentially with reduced antibiotic concentration)

After initial selection period Regeneration of
Putative Transformants

Click to download full resolution via product page

Fig. 1: General workflow for Agrobacterium elimination.
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Methodology:

Co-cultivation: After co-cultivating the plant explants with an Agrobacterium suspension,

proceed to the washing step. The duration of co-cultivation is species-dependent.

Washing: Wash the explants thoroughly to remove excess bacteria. This can be done with

sterile distilled water or a liquid culture medium.[2] Some protocols recommend including the

antibiotic in the wash solution (e.g., 500 mg/L cefotaxime).[2]

Drying: Gently blot the washed explants on sterile filter paper to remove excess moisture

before placing them on the culture medium.[2]

Culture on Selection Medium: Transfer the explants to a solid plant tissue culture medium

supplemented with the appropriate selective agent (if applicable) and the antibiotic for

bacterial suppression.

Ticarcillin (as Timentin): Commonly used at concentrations ranging from 150 to 500 mg/L.

[1][2]

Cefotaxime: Typically used at concentrations between 250 and 500 mg/L.[1][10]

Subculture: Regularly transfer the explants to fresh medium, usually every 1-2 weeks. This

helps to control any residual bacterial growth. The antibiotic concentration may be gradually

reduced in subsequent subcultures once the risk of contamination is low.[2][11]

Regeneration: Continue to culture the explants under conditions that promote regeneration

of shoots or somatic embryos.

Protocol 2: Preparation of Antibiotic Stock Solutions
Proper preparation and storage of antibiotic stock solutions are crucial for maintaining their

efficacy.
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Weigh Antibiotic Powder

Dissolve in Sterile
Distilled Water

Filter Sterilize (0.22 µm filter)

Aliquot into Sterile Tubes

Store at -20°C

Click to download full resolution via product page

Fig. 2: Workflow for preparing antibiotic stock solutions.

Methodology:

Weighing: Accurately weigh the required amount of antibiotic powder in a sterile environment

(e.g., a laminar flow hood).

Dissolving: Dissolve the powder in sterile, deionized water to the desired stock concentration

(e.g., 100 mg/mL).

Filter Sterilization: Sterilize the antibiotic solution by passing it through a 0.22 µm syringe

filter into a sterile container. Antibiotics are heat-labile and should not be autoclaved.

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This minimizes contamination and degradation from repeated freeze-

thaw cycles.
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Storage: Store the aliquots at -20°C. Aqueous solutions of cefotaxime are stable for

extended periods when frozen.[5]

Discussion and Recommendations
The choice between ticarcillin and cefotaxime is not always straightforward and should be

empirically determined for each plant system.

Efficacy against Agrobacterium: Both antibiotics are generally effective. However, some

studies suggest that ticarcillin/clavulanate (Timentin) can be more potent than cefotaxime in

certain cases.[8] The combination of multiple antibiotics at lower concentrations can also be

a successful strategy to enhance bacterial elimination while minimizing phytotoxicity.[13]

Phytotoxicity and Regeneration: Cefotaxime is often reported to have low phytotoxicity and

can even have a stimulatory or hormone-like effect on regeneration in some species, such as

carrot, maize, banana, and sugarcane.[1][6][14][15] Conversely, ticarcillin has been shown to

be less toxic than cefotaxime in some instances and can promote callus formation and shoot

regeneration, for example, in tomato.[8] High concentrations of either antibiotic can be

detrimental to plant tissue growth and development.[1][11] It is also important to note that the

combination of cefotaxime with certain selective agents, like kanamycin, can have a

synergistic negative effect on regeneration.[8]

Stability and Cost: Ticarcillin/clavulanate is reported to be light-stable and resistant to

inactivation by β-lactamase.[8] Cost-effectiveness can also be a factor, with some reports

indicating that ticarcillin/clavulanate is more economical than cefotaxime.[8]

In conclusion, both ticarcillin and cefotaxime are valuable tools in plant tissue culture. An initial

pilot experiment to test a range of concentrations of both antibiotics on the specific plant

species and cultivar is highly recommended to determine the optimal balance between effective

bacterial control and minimal negative impact on plant regeneration. For difficult-to-transform

species or when contamination persists, a combination of antibiotics may provide a more

robust solution.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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